Cas no 139937-38-5 (Glycine, N-[(4-bromo-2-methylphenyl)sulfonyl]-)

• Product Name: Glycine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
• CAS No: 139937-38-5
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• CID: 1291134
• PubChem ID: 71343115
• Update Time: 2025-04-20

Glycine, N-[(4-bromo-2-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-bromo-2-methylphenyl)sulfonyl]-
• 2-[(4-bromo-2-methylphenyl)sulfonylamino]acetic acid
• DTXSID00769766
• N-(4-Bromo-2-methylbenzene-1-sulfonyl)glycine
• 139937-38-5

• Inchi： 1S/C9H10BrNO4S/c1-6-4-7(10)2-3-8(6)16(14,15)11-5-9(12)13/h2-4,11H,5H2,1H3,(H,12,13)
• InChI Key： TWUIBHIUIGZMQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)S(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 306.9514
• Monoisotopic Mass: 306.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47